Cas no 2108457-99-2 (N-(Cyclopropylmethyl)-6-piperidin-3-ylnicotinamide dihydrochloride)

• Product Name: N-(Cyclopropylmethyl)-6-piperidin-3-ylnicotinamide dihydrochloride
• CAS No: 2108457-99-2
• MF: C₁₅H₂₃Cl₂N₃O
• MW: 332.268621683121
• MDL: MFCD29035042
• CID: 5049822
• Update Time: 2025-05-24

N-(Cyclopropylmethyl)-6-piperidin-3-ylnicotinamide dihydrochloride Chemical and Physical Properties

Names and Identifiers

• N-(Cyclopropylmethyl)-6-piperidin-3-ylnicotinamide dihydrochloride
• N-(cyclopropylmethyl)-6-piperidin-3-ylpyridine-3-carboxamide;dihydrochloride

• MDL： MFCD29035042
• Inchi： 1S/C15H21N3O.2ClH/c19-15(18-8-11-3-4-11)13-5-6-14(17-10-13)12-2-1-7-16-9-12;;/h5-6,10-12,16H,1-4,7-9H2,(H,18,19);2*1H
• InChI Key： WQWGKCWOBUSJKR-UHFFFAOYSA-N
• SMILES： Cl.Cl.O=C(C1=CN=C(C=C1)C1CNCCC1)NCC1CC1

Computed Properties

• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 317
• Topological Polar Surface Area: 54

Additional information on N-(Cyclopropylmethyl)-6-piperidin-3-ylnicotinamide dihydrochloride

Comprehensive Overview of N-(Cyclopropylmethyl)-6-piperidin-3-ylnicotinamide dihydrochloride (CAS No. 2108457-99-2)

N-(Cyclopropylmethyl)-6-piperidin-3-ylnicotinamide dihydrochloride (CAS No. 2108457-99-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, often referred to by its abbreviated name, is a nicotinamide derivative with a unique structural framework, combining a cyclopropylmethyl group and a piperidin-3-yl moiety. Its molecular formula and precise weight make it a subject of interest for researchers exploring novel therapeutic agents, particularly in the fields of central nervous system (CNS) disorders and metabolic regulation.

The compound's structure features a nicotinamide core, which is a well-known scaffold in medicinal chemistry due to its role in NAD+ biosynthesis and cellular energy metabolism. The addition of the cyclopropylmethyl and piperidin-3-yl groups enhances its potential for targeted binding to specific receptors or enzymes. This has led to investigations into its possible applications for neuroprotection, anti-inflammatory effects, and even cognitive enhancement, aligning with current trends in precision medicine and personalized therapeutics.

Recent studies have highlighted the growing demand for compounds like N-(Cyclopropylmethyl)-6-piperidin-3-ylnicotinamide dihydrochloride in the context of age-related diseases and neurodegenerative conditions. With the rise of AI-driven drug discovery, researchers are increasingly leveraging computational tools to predict the compound's interactions with biological targets. This approach has accelerated the identification of potential biomarkers and therapeutic pathways, making it a hot topic in biomedical research.

From a synthetic chemistry perspective, the preparation of N-(Cyclopropylmethyl)-6-piperidin-3-ylnicotinamide dihydrochloride involves multi-step organic reactions, including amide coupling and salt formation. The dihydrochloride salt form improves its solubility and bioavailability, which are critical factors for drug development. These properties are particularly relevant given the increasing focus on oral drug delivery systems and formulation optimization in the pharmaceutical industry.

In the realm of academic research, this compound has been cited in several publications exploring its pharmacokinetic profile and mechanism of action. Its potential to modulate enzyme activity or receptor signaling has sparked interest in its use as a research tool for studying cellular pathways. Additionally, its relevance to metabolic syndrome and mitochondrial function aligns with the broader scientific community's efforts to address global health challenges.

For researchers and industry professionals, understanding the structure-activity relationship (SAR) of N-(Cyclopropylmethyl)-6-piperidin-3-ylnicotinamide dihydrochloride is essential. Its chemical stability and purity are rigorously tested using advanced analytical techniques such as HPLC, NMR, and mass spectrometry. These quality control measures ensure its suitability for in vitro and in vivo studies, which are foundational to preclinical research.

As the scientific community continues to explore the applications of N-(Cyclopropylmethyl)-6-piperidin-3-ylnicotinamide dihydrochloride, its role in innovative therapies and disease management remains a promising area of investigation. With ongoing advancements in biotechnology and molecular modeling, this compound exemplifies the intersection of chemistry, biology, and technology in modern science.